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Cat. No.: B8530596
Get Quote
Abstract

1,1-Ethanedisulfonyl chloride (

) is a specialized geminal bis-electrophile used to introduce the 1,1-disulfonyl moiety into
bioactive small molecules. Unlike its vicinal counterpart (1,2-ethanedisulfonyl chloride), the 1,1-
isomer enables the synthesis of uniqgue gem-disulfonamide heterocycles and serves as a
critical precursor for SUFEX (Sulfur-Fluoride Exchange) click chemistry hubs. This reagent is
valued for its ability to create metabolically stable bioisosteres of carbonyls and phosphates,
particularly in the development of metalloproteinase inhibitors and ion channel modulators.

Technical Introduction
Chemical Profile

e Formula:

o Structure: A geminal disulfonyl chloride where two chlorosulfonyl groups are attached to the
same carbon (C1) of the ethane backbone.

o Reactivity: The C1 proton is acidic due to the electron-withdrawing nature of the two sulfonyl
groups, allowing for further functionalization at the
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-carbon. The sulfonyl chloride groups are highly electrophilic, reacting readily with
nucleophiles (amines, alcohols, thiols).

Medicinal Significance: The Gem-Disulfonyl Effect

In drug design, the gem-disulfonyl moiety (

) acts as a powerful bioisostere for:

o Tetrahedral Intermediates: It mimics the transition state of peptide hydrolysis, making it
valuable in protease inhibitor design (e.g., Matrix Metalloproteinases - MMPS).

e Phosphate Groups: The geometry and charge distribution mimic phosphate esters, useful in
kinase or integrase inhibitor scaffolds.

o Metabolic Stability: Unlike esters or amides, the disulfone bridge is resistant to hydrolysis by
esterases and amidases, prolonging the half-life of the drug candidate.

Core Applications & Mechanisms
A. Synthesis of Cyclic Disulfonamides (Bioactive
Scaffolds)

The primary application of 1,1-ethanedisulfonyl chloride is the synthesis of cyclic
disulfonamides (also called cyclic disulfimides or dithiadiazines) by reacting with diamines.
These heterocycles are privileged structures in inhibitors for HIV integrase and various
metalloenzymes.

e Reaction with 1,2-Diamines: Forms 7-membered rings (

-thiadiazepine-like structures).

e Reaction with 1,3-Diamines: Forms 8-membered rings.
e Reaction with Ureas/Sulfamides: Forms 6-membered rings (

-thiatriazine derivatives).

B. SUFEX Click Chemistry Hubs
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1,1-Ethanedisulfonyl chloride is the direct precursor to 1,1-ethanedisulfonyl difluoride, a
"hub” reagent for SUFEX click chemistry. The fluoride derivative is stable to hydrolysis but
reacts selectively with silyl ethers or amines under specific activation, allowing for the modular
assembly of drug conjugates or covalent inhibitors.

C. Cross-Linking & Bioconjugation

As a short-chain homobifunctional cross-linker, it can bridge two nucleophilic residues (e.g.,
Lysine

-amines) in proteins, locking their conformation with a rigid, non-cleavable 2-carbon spacer.

Visual Workflows
Figure 1: Reaction Landscape of 1,1-Ethanedisulfonyl
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Caption: Divergent synthetic pathways from 1,1-ethanedisulfonyl chloride yielding linear
cross-linkers, cyclic bioactive scaffolds, and SuFEXx click reagents.

Experimental Protocols
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Protocol A: Synthesis of Cyclic Disulfonamide Scaffolds

Objective: To synthesize a cyclic gem-disulfonamide heterocycle by reacting 1,1-

ethanedisulfonyl chloride with a 1,2-diamine (e.g., N,N'-dimethylethylenediamine).

Reagents:

1,1-Ethanedisulfonyl chloride (1.0 equiv)
N,N'-Dimethylethylenediamine (1.0 equiv)
Triethylamine (

) or Diisopropylethylamine (DIPEA) (2.2 equiv)

Dichloromethane (DCM) (Anhydrous)

Procedure:

Preparation: Flame-dry a round-bottom flask and purge with nitrogen. Add anhydrous DCM (

concentration relative to substrate).

Amine Addition: Add the diamine (1.0 equiv) and

(2.2 equiv) to the flask. Cool the solution to
in an ice bath.

Reagent Addition: Dissolve 1,1-ethanedisulfonyl chloride (1.0 equiv) in a minimal amount
of DCM. Add this solution dropwise over 30—60 minutes to the stirring amine solution.

o Note: Slow addition and high dilution are critical to favor intramolecular cyclization over
intermolecular polymerization.

Reaction: Allow the mixture to warm to room temperature and stir for 4—-12 hours. Monitor
conversion by TLC or LC-MS.

Workup:
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o Quench with water.[1]
o Wash the organic layer with

(to remove unreacted amine/base), followed by saturated
and brine.

o Dry over

, filter, and concentrate under reduced pressure.

 Purification: Recrystallize from EtOAc/Hexanes or purify via silica gel chromatography
(typically eluting with DCM/MeOH gradients).

Protocol B: Synthesis of SUFEx Hub (Disulfonyl
Fluoride)

Objective: Convert the chloride to the fluoride for use in "click" chemistry applications.
Reagents:

e 1,1-Ethanedisulfonyl chloride[2]

o Potassium Bifluoride (

) (saturated aqueous solution) or Zinc Fluoride (

)

» Acetonitrile (ACN)

Procedure:

o Dissolve 1,1-ethanedisulfonyl chloride in ACN.
e Add a saturated aqueous solution of

(4.0 equiv).
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 Stir vigorously at room temperature for 2—4 hours.
o Workup: Dilute with water and extract with Ethyl Acetate (

). The fluoride is typically more stable to hydrolysis than the chloride.

e Usage: The resulting 1,1-ethanedisulfonyl fluoride can be stored and used to react with silyl
ethers (catalyzed by DBU) or amines to form stable linkages in chemical biology probes.

Safety & Handling

Hazard Class Description Handling Precaution

Causes severe skin burns and o
) Wear nitrile gloves, safety
) eye damage. Reacts with
Corrosive ) goggles, and lab coat. Handle
moisture to form HCI and ]
] ] only in a fume hood.
sulfonic acids.

Keep containers tightly sealed.

Vapors are irritating to eyes Store in a cool, dry place
Lachrymator ] )
and respiratory tract. under inert gas
(Argon/Nitrogen).

_ , Quench excess reagent with
) Reacts violently with strong )
Reactive o ice water carefully before
bases and oxidizers. )
disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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